BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of Methyl 4-ethynylbenzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 4-ethynylbenzoate

Cat. No.: B1361237

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physical properties of Methyl 4-
ethynylbenzoate, a compound of interest in organic synthesis and medicinal chemistry. The
information presented is intended to support laboratory research and development activities.

Core Physical Properties

Methyl 4-ethynylbenzoate is a solid at room temperature. The accurate determination of its
physical constants, such as melting and boiling points, is crucial for its identification,
purification, and application in synthetic protocols.

Data Presentation: Physical Constants

The following table summarizes the reported physical properties for Methyl 4-
ethynylbenzoate. It is important to note that variations in reported values can arise from
differences in experimental methodologies and sample purity.
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Physical Property Value Source
Melting Point 88-95 °C

93.0t097.0 °C [1]

103-105 °C ChemBK

Boiling Point 239.4 °C at 760 mmHg [11121[3]
Density 1.11 g/cm3 [1][3]
Molecular Weight 160.17 g/mol [2][4]
Molecular Formula C10Hs0O2 [21[3114]

Experimental Protocols

While specific experimental protocols for the determination of the melting and boiling points of

Methyl 4-ethynylbenzoate are not detailed in the reviewed literature, standard laboratory

procedures for organic compounds are applicable.

Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range

typically signifies a high degree of purity, whereas a broad melting range often indicates the

presence of impurities. The capillary method is a common and reliable technique for this

measurement.

Methodology:

o Sample Preparation: A small amount of finely powdered, dry Methyl 4-ethynylbenzoate is

packed into a capillary tube, which is sealed at one end. The sample is compacted at the

bottom of the tube.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or a Thiele tube, in close proximity to a calibrated thermometer.

e Heating: The apparatus is heated at a controlled and slow rate, typically 1-2 °C per minute,

as the temperature approaches the expected melting point.
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o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transitioned to
a liquid is recorded as the end of the melting range.

Visualizations
Signaling Pathways and Experimental Workflows

A thorough review of the available literature did not identify any established biological signaling
pathways in which Methyl 4-ethynylbenzoate is a key modulator. Its primary application is as
a building block in organic synthesis. Consequently, there are no relevant signaling pathways to
be diagrammed.

Similarly, the experimental workflows associated with this compound predominantly involve
standard synthetic and analytical procedures that are not sufficiently complex to warrant a
logical relationship diagram. Therefore, no diagrams have been generated for this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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